5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one

• IUPAC Name: 5-ethyl-1,2-dihydropyrrolo[1,2-c]imidazol-3-one
• InChI: InChI=1S/C8H10N2O/c1-2-6-3-4-7-5-9-8(11)10(6)7/h3-4H,2,5H2,1H3,(H,9,11)
• InChI Key: VJLZYAIQOHYRBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C2N1C(=O)NC2
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol

Description

“5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one” is a compound that falls under the category of imidazole-containing compounds. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole-containing compounds like “5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one” has been a topic of interest in the field of medicinal chemistry. Various synthetic routes have been explored, including cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of “5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one” is characterized by the presence of a pyrrole and an imidazole ring. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Imidazole-containing compounds like “5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one” are known to exhibit a broad range of chemical and biological properties. They are amphoteric in nature, showing both acidic and basic properties. They are highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole-containing compounds like “5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one” are typically white or colorless solids. They are highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, they show two equivalent tautomeric forms.

Scientific Research Applications

. . .

. They help reduce the flammability of materials and are crucial in ensuring safety.

. Nanocatalysts are used in various chemical reactions to increase the rate of reaction and efficiency.

. It helps in the formation of more complex organic compounds.

. This suggests its potential use in the treatment of leishmaniasis, a parasitic disease.

. This indicates its potential use in cancer treatment.

Future Directions

The future directions for research on “5-ethyl-1,2-dihydro-3H-Pyrrolo[1,2-c]iMidazol-3-one” and similar compounds could involve further exploration of their synthesis methods, use in organic synthesis, and medical and biological studies. There is a great importance of heterocyclic ring-containing drugs, and imidazole-containing moiety occupies a unique position in heterocyclic chemistry. Therefore, these compounds are attractive scaffolds for drug discovery research.

Mechanism of Action

Target of Action

Compounds with similar structures have shown a wide range of biological activities .

Mode of Action

It’s worth noting that similar compounds have been found to inhibit key enzymes and receptors, leading to various biological effects .

Biochemical Pathways

Related compounds have been found to interact with various biochemical pathways, leading to a range of biological activities .

Pharmacokinetics

Similar compounds have demonstrated stability in both simulated gastric fluid and simulated intestinal fluid , suggesting potential bioavailability.

Result of Action

Related compounds have been found to protect cells from necroptosis and attenuate the necrotic cell death of vascular endothelial cells induced by tumor cells both in vitro and in vivo .

Action Environment

It’s worth noting that environmental factors such as ph, temperature, and presence of other molecules can significantly influence the action and stability of similar compounds .